2-Chloropyrimidine-4-carboxylic acid
Overview
Description
2-Chloropyrimidine-4-carboxylic acid is an organic compound that can be used as an intermediate in pharmaceutical synthesis for experimental research .
Synthesis Analysis
The synthesis of 2-chloropyrimidine derivatives has been reported in various studies . For instance, one method involves the reaction of 2,4,6 trichloropyrimidine with aromatic amines or amides . Another method involves the use of 2-chloropyrimidine-4-carboxylic acid, which is dissolved in dichloromethane and dimethylformamide, and then reacted with oxalyl chloride .Molecular Structure Analysis
The molecular formula of 2-Chloropyrimidine-4-carboxylic acid is C5H3ClN2O2, and its molecular weight is 158.54 .Chemical Reactions Analysis
Pyrimidines, including 2-chloropyrimidine derivatives, have been found to exhibit a range of pharmacological effects, including anti-inflammatory effects . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloropyrimidine-4-carboxylic acid include a density of 1.6±0.1 g/cm3, a boiling point of 411.4±18.0 °C at 760 mmHg, and a molar refractivity of 34.3±0.3 cm3 .Scientific Research Applications
Anti-inflammatory Applications
Pyrimidines, including 2-Chloropyrimidine-4-carboxylic acid, have been found to exhibit a range of pharmacological effects, including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . This makes them potential candidates for the development of new anti-inflammatory agents .
Antioxidant Applications
Pyrimidines are also known to display antioxidant effects . This property can be harnessed in the development of drugs aimed at combating oxidative stress-related diseases.
Antimicrobial Applications
Pyrimidines have been found to exhibit antibacterial, antiviral, and antifungal activities . This makes them useful in the development of new antimicrobial agents.
Antituberculosis Applications
Some pyrimidines have shown antituberculosis effects . This suggests that 2-Chloropyrimidine-4-carboxylic acid could potentially be used in the development of antituberculosis drugs.
Intermediate in Pharmaceutical Synthesis
2-Chloropyrimidine-4-carboxylic acid can be used as an intermediate in pharmaceutical synthesis . This makes it a valuable compound in the production of various pharmaceutical products.
Synthesis of Novel Compounds
2-Chloropyrimidine-4-carboxylic acid has been used in the synthesis of novel compounds such as bis(2-(pyrimidin-2-yl)ethoxy)alkanes, 4′-(1,1′-(5-(2-methoxyphenoxy)-[2,2′-bipyrimidine]-4,6-diyl)bis(1H-pyrazol-3,1-diyl)) dianiline fluorescent dye, and cis- and trans-octahydropyrrolo[2,3]pyridine derivatives . These novel compounds have potential applications in various fields, including medicinal chemistry and materials science.
Mechanism of Action
Target of Action
2-Chloropyrimidine-4-carboxylic acid is a derivative of pyrimidines, which are aromatic heterocyclic compounds known to display a range of pharmacological effects . The primary targets of pyrimidines include vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Mode of Action
The compound interacts with its targets by inhibiting their expression and activities . This interaction results in the suppression of inflammation, as these targets are key players in the inflammatory response .
Biochemical Pathways
The biochemical pathways affected by 2-Chloropyrimidine-4-carboxylic acid are primarily those involved in inflammation. The compound’s inhibitory action on inflammatory mediators disrupts the normal progression of these pathways, leading to a reduction in inflammation .
Result of Action
The molecular and cellular effects of 2-Chloropyrimidine-4-carboxylic acid’s action are primarily anti-inflammatory. By inhibiting the expression and activities of key inflammatory mediators, the compound reduces inflammation at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloropyrimidine-4-carboxylic acid. For instance, the compound should be stored in a dry, cool, and well-ventilated place to maintain its stability . Additionally, exposure to skin or eyes should be avoided, and adequate ventilation should be ensured during handling to prevent inhalation .
Safety and Hazards
Future Directions
While specific future directions for 2-Chloropyrimidine-4-carboxylic acid are not explicitly mentioned in the retrieved papers, there are several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents . This provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
2-chloropyrimidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN2O2/c6-5-7-2-1-3(8-5)4(9)10/h1-2H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDSUQSBJRDYLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00622741 | |
Record name | 2-Chloropyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00622741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloropyrimidine-4-carboxylic acid | |
CAS RN |
149849-92-3 | |
Record name | 2-Chloropyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00622741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloropyrimidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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